Cas no 299929-76-3 (3-Chloro-benzo[b]thiophene-2-carboxylic acid methylamide)

• Product Name: 3-Chloro-benzo[b]thiophene-2-carboxylic acid methylamide
• CAS No: 299929-76-3
• MF: C₁₀H₈ClNOS
• MW: 225.694620132446
• CID: 3064297
• PubChem ID: 824248
• Update Time: 2025-11-01

3-Chloro-benzo[b]thiophene-2-carboxylic acid methylamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-benzo[b]thiophene-2-carboxylic acid methylamide
• AG-690/09409037
• 3-chloro-N-methyl-1-benzothiophene-2-carboxamide
• SR-01000313561-1
• CS-0301315
• DB-094235
• Z30272386
• 3-Chloro-N-methylbenzo[b]thiophene-2-carboxamide
• 299929-76-3
• SCHEMBL7984062
• AKOS000540806
• SR-01000313561

• Inchi： 1S/C10H8ClNOS/c1-12-10(13)9-8(11)6-4-2-3-5-7(6)14-9/h2-5H,1H3,(H,12,13)
• InChI Key： IPIPFRQNWBMZKL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 225.0015127g/mol
• Monoisotopic Mass: 225.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-Chloro-benzo[b]thiophene-2-carboxylic acid methylamide

Comprehensive Overview of 3-Chloro-benzo[b]thiophene-2-carboxylic acid methylamide (CAS No. 299929-76-3)

3-Chloro-benzo[b]thiophene-2-carboxylic acid methylamide, with the CAS number 299929-76-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzo[b]thiophene family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a chloro substituent and a methylamide group in its structure enhances its potential for applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 3-Chloro-benzo[b]thiophene-2-carboxylic acid methylamide has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its structure-activity relationship (SAR), which is crucial for optimizing its efficacy in targeting specific biological pathways. The compound's unique molecular framework makes it a promising candidate for modulating enzyme interactions and receptor binding, topics frequently searched in AI-driven drug design platforms.

The synthesis of 3-Chloro-benzo[b]thiophene-2-carboxylic acid methylamide involves multi-step organic reactions, including cyclization and amidation processes. Its chemical stability and solubility properties are often discussed in forums related to green chemistry and sustainable synthesis, reflecting the growing emphasis on environmentally friendly practices. These attributes align with the increasing popularity of searches like "eco-friendly synthesis methods" and "biodegradable intermediates."

From an industrial perspective, CAS No. 299929-76-3 is explored for its potential in high-performance materials, such as organic semiconductors and liquid crystals. Its electron-rich structure contributes to charge transport properties, a hot topic in optoelectronic device research. This connection to cutting-edge technology has made it a subject of interest in academic publications and patent filings, further boosting its visibility in search engine queries.

Quality control and analytical characterization of 3-Chloro-benzo[b]thiophene-2-carboxylic acid methylamide rely on advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a concern frequently raised in pharmaceutical manufacturing discussions. The compound's purity and impurity profiling are critical for its adoption in preclinical studies, a topic often searched alongside "GMP-compliant intermediates."

In summary, 3-Chloro-benzo[b]thiophene-2-carboxylic acid methylamide (CAS No. 299929-76-3) represents a versatile building block in modern chemistry. Its applications span drug development, material science, and sustainable chemistry, addressing key trends in scientific inquiry. By leveraging its structural features and functional groups, researchers continue to unlock new possibilities, making it a compound of enduring relevance in both academic and industrial settings.